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Compound of Interest

Compound Name: Glymidine-d5

Cat. No.: B1155885

This technical guide provides comprehensive safety information, handling precautions, and
experimental context for Glymidine-d5. The data herein is primarily derived from the safety
data sheet for Glymidine sodium salt, as a specific SDS for the deuterated compound is not
readily available. The toxicological and physical properties of Glymidine-d5 are expected to be
nearly identical to its non-deuterated counterpart, with minor differences in molecular weight.
This document is intended for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

Glymidine-d5 is the deuterated analog of Glymidine, an oral hypoglycemic agent belonging to
the sulfonylurea class of drugs. Its primary research application is as an internal standard for
mass spectrometry-based quantification of Glymidine.
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Property

Data

Chemical Name

Glymidine-d5

Synonyms

N-[5-(2-Methoxyethoxy-d5)pyrimidin-2-yl]-4-

benzenesulfonamide sodium salt

CAS Number

Not available (for deuterated form)

Parent CAS Number

3459-20-9 (Glymidine Sodium)

Chemical Formula

C13HoDsN4O4S

Molecular Weight Approx. 343.39 g/mol
Form Solid
Solubility Soluble in DMSO and Methanol

Storage Temperature

-20°C

Hazard Identification and GHS Classification

Glymidine-d5 is classified as hazardous. The following information is based on the Globally

Harmonized System (GHS) classification for the parent compound, Glymidine sodium.

GHS Classification = Hazard Statement Signal Word Pictogram
Acute Toxicity, Oral H302: Harmful if )
Warning GHSO07
(Category 4) swallowed
Skin Irritation H315: Causes skin )
o Warning GHSO07
(Category 2) irritation
Eye Irritation H319: Causes serious ]
o Warning GHSO07
(Category 2A) eye irritation
Specific Target Organ
Toxicity — Single
H335: May cause .
Exposure (Category ) o Warning GHSO07
_ respiratory irritation
3), Respiratory
System
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Safe Handling and Personal Protective Equipment
(PPE)

Adherence to proper laboratory protocol is essential when handling Glymidine-d5. A general
workflow for safe handling is outlined below.

Preparation Handling Cleanup & Disposal
Don Appropriate PPE Weigh Compound Prepare Stock Solution . Dispose of Waste
Consult SDS Use and Store Properly Decontaminate Work Area (per institutional guidelines)

(Gloves, Lab Coat, Goggles) in Ventilated Enclosure (e.g., in DMSO)

Click to download full resolution via product page

Caption: General workflow for safely handling Glymidine-d5 in a laboratory setting.

Recommended Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles that meet government standards such
as NIOSH (US) or EN 166 (EU).

» Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Wear a lab coat.

o Respiratory Protection: For operations generating dust, use a NIOSH-approved dust mask or
respirator. Work should be performed in a chemical fume hood or other ventilated enclosure.

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, follow these procedures immediately.
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Accidental Spill Occurs

4 Immedi%e Safety

\

Evacuate Immediate Area
Alert Others

:

Don Additional PPE
(e.g., respirator if powder)

- /

4 Containment & Cleanup A

Cover with Absorbent Material
(for solutions) or
Carefully Sweep Up (for solids)

Collect into a Sealed Container
for Hazardous Waste

Decontaminate Spill Area
with appropriate solvent

Dispose of Waste Container

According to Regulations

- /

Spill Response Protocol
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Caption: Logical workflow for responding to an accidental spill of Glymidine-d5.

First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.

¢ In Case of Skin Contact: Immediately wash off with soap and plenty of water. Consult a

physician.

¢ In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.
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« If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water and consult a physician.

Toxicological Information and Mechanism of Action

The primary mechanism of action for Glymidine, like other sulfonylureas, is the modulation of
ATP-sensitive potassium (K-ATP) channels in pancreatic (3-cells, which leads to insulin
secretion.

Mechanism of Action

Glymidine-d5
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Click to download full resolution via product page
Caption: Signaling pathway for Glymidine-induced insulin secretion in pancreatic -cells.

Representative Experimental Protocol

The following is a generalized protocol for preparing Glymidine-d5 as an internal standard for

a quantitative LC-MS/MS analysis.
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Objective: To prepare a stock solution and working
standards of Glymidine-d5 for use as an internal
standard in a bioanalytical assay.

Materials:

Glymidine-d5 solid

Dimethyl sulfoxide (DMSO), HPLC grade
Methanol, HPLC grade

Calibrated analytical balance
Class A volumetric flasks (e.g., 1 mL, 10 mL)

Calibrated micropipettes

Methodology:

Preparation of Primary Stock Solution (e.g., 1 mg/mL): a. Allow the Glymidine-d5 vial to
equilibrate to room temperature before opening to prevent condensation. b. Accurately weigh
approximately 1 mg of Glymidine-d5 solid using an analytical balance. c. Transfer the solid
to a 1 mL amber volumetric flask. d. Add approximately 0.7 mL of DMSO to dissolve the
solid. Vortex briefly if necessary. e. Bring the flask to the final volume of 1 mL with DMSO.
Cap and invert several times to ensure homogeneity. f. Store this stock solution at -20°C.

Preparation of Intermediate and Working Solutions: a. Prepare an intermediate stock solution
(e.g., 10 pg/mL) by diluting the primary stock solution 1:100 with a suitable solvent, typically
50:50 Methanol:Water or another solvent compatible with the analytical method. b. From the
intermediate stock, prepare the final working internal standard solution at the desired
concentration (e.g., 100 ng/mL). This working solution is added to calibration standards,
quality controls, and unknown samples prior to extraction.

Sample Fortification: a. Add a small, precise volume (e.g., 10 pL) of the Glymidine-d5
working solution to each biological sample (e.g., 100 uL of plasma or serum). b. Vortex each
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sample to ensure complete mixing. c. Proceed with the sample extraction protocol (e.g.,
protein precipitation, liquid-liquid extraction, or solid-phase extraction).

e Analysis: a. Analyze the extracted samples via LC-MS/MS. b. Quantify the amount of
Glymidine in the unknown samples by calculating the peak area ratio of the analyte to its
deuterated internal standard (Glymidine-d5).

 To cite this document: BenchChem. [Glymidine-d5: A Technical Guide to Safe Handling and
Laboratory Use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1155885#glymidine-d5-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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